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Compound of Interest

Compound Name: 1-(4-Isobutylphenyl)propan-1-one

Cat. No.: B135077

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 1-(4-isobutylphenyl)propan-1-

one, a key chemical intermediate in the synthesis of various pharmaceutical compounds. The
information herein is curated for professionals in research and development, offering detailed
data, experimental protocols, and logical workflows to support advanced scientific endeavors.

Core Compound Identification and Properties

1-(4-Isobutylphenyl)propan-1-one, also known as p-isobutylpropiophenone, is an aromatic
ketone. It serves as a significant precursor in the synthesis of non-steroidal anti-inflammatory
drugs (NSAIDs), most notably ibuprofen.[1] Its chemical structure and properties are
fundamental to its reactivity and application in organic synthesis.

Below is a summary of its key identifiers and physicochemical properties.
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Identifier Value
IUPAC Name 1-[4-(2-methylpropyl)phenyl]propan-1-one[1]
p-Isobutylpropiophenone, 4'-
Synonyms .
Isobutylpropiophenone[1][2]
CAS Number 59771-24-3[1]
Molecular Formula C13H180[1]
Molecular Weight 190.28 g/mol [1]
SMILES CCC(=0)C1=CC=C(C=C1)CC(C)C[1]
inchi InChl=1S/C13H180/c1-4-13(14)12-7-5-11(6-8-
n
12)9-10(2)3/h5-8,10H,4,9H2,1-3H3[1]
InChiKey GPZIKPBHFMNTOH-UHFFFAQOY SA-N[1]

Experimental Protocols: Synthesis of 1-(4-
Isobutylphenyl)propan-1-one

The primary method for synthesizing 1-(4-isobutylphenyl)propan-1-one is through the

Friedel-Crafts acylation of isobutylbenzene.[1] This electrophilic aromatic substitution reaction

is a cornerstone of organic chemistry and is widely used in industrial applications for the

synthesis of aromatic ketones.

Objective: To synthesize 1-(4-isobutylphenyl)propan-1-one from isobutylbenzene and

propionyl chloride.

Materials:

Isobutylbenzene

Propionyl chloride

Dichloromethane (solvent)

Anhydrous aluminum chloride (AICI3) (Lewis acid catalyst)
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e Hydrochloric acid (HCI), aqueous solution
¢ Sodium bicarbonate (NaHCO3), aqueous solution
e Anhydrous magnesium sulfate (MgSO4)

o Standard laboratory glassware for organic synthesis (round-bottom flask, reflux condenser,
separatory funnel, etc.)

» Magnetic stirrer and heating mantle
Procedure:

e Reaction Setup: In a dry round-bottom flask equipped with a magnetic stirrer and a reflux
condenser, add anhydrous aluminum chloride to dichloromethane.

» Addition of Reactants: Cool the mixture in an ice bath. Slowly add propionyl chloride to the
flask, followed by the dropwise addition of isobutylbenzene.

¢ Reaction: Allow the reaction mixture to stir at room temperature. The progress of the reaction
can be monitored using thin-layer chromatography (TLC).

¢ Quenching: Once the reaction is complete, carefully pour the mixture over crushed ice and
an aqueous solution of hydrochloric acid to quench the reaction and decompose the
aluminum chloride complex.

o Extraction: Transfer the mixture to a separatory funnel. Separate the organic layer, and wash
it sequentially with water, a dilute solution of sodium bicarbonate, and finally with brine.

» Drying and Evaporation: Dry the organic layer over anhydrous magnesium sulfate, filter, and
remove the solvent under reduced pressure using a rotary evaporator to yield the crude
product.

 Purification: The crude 1-(4-isobutylphenyl)propan-1-one can be purified by vacuum
distillation or column chromatography to obtain the final product.
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Logical Workflow: Synthesis via Friedel-Crafts
Acylation

The following diagram illustrates the logical workflow for the synthesis of 1-(4-
isobutylphenyl)propan-1-one as described in the experimental protocol.
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Synthesis Workflow of 1-(4-Isobutylphenyl)propan-1-one

Reactants and Catalyst

Isobutylbenzene Propionyl Chloride AICI3 (Catalyst)

Friedel-Crafts Acylation
in Dichloromethane

Reaction Mixture

Quenching with HCI (aq)

Quenched Mixture

Liquid-Liquid Extraction

Organic Layer

Drying and Solvent Removal

Crude Product

Product

1-(4-1sobutylphenyl)propan-1-one

Click to download full resolution via product page

Caption: Logical workflow for the synthesis of 1-(4-Isobutylphenyl)propan-1-one.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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propan-1-one]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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